1. Home
  2. Product
  3. (6R,7R)-7-amino-3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;chloride
(6R,7R)-7-amino-3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;chloride (6R,7R)-7-amino-3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;chloride
Brand Name: Vulcanchem
CAS No.: 122841-17-2
VCID: VC20848884
InChI: InChI=1S/C13H17N5O4S.ClH/c14-8-1-2-16(17(8)3-4-19)5-7-6-23-12-9(15)11(20)18(12)10(7)13(21)22;/h1-2,9,12,14,19H,3-6,15H2,(H,21,22);1H/t9-,12-;/m1./s1
SMILES: C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)C[N+]3=CC=C(N3CCO)N.[Cl-]
Molecular Formula: C13H18ClN5O4S
Molecular Weight: 375.83 g/mol

(6R,7R)-7-amino-3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;chloride

CAS No.: 122841-17-2

Cat. No.: VC20848884

Molecular Formula: C13H18ClN5O4S

Molecular Weight: 375.83 g/mol

* For research use only. Not for human or veterinary use.

(6R,7R)-7-amino-3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;chloride - 122841-17-2

Specification

CAS No. 122841-17-2
Molecular Formula C13H18ClN5O4S
Molecular Weight 375.83 g/mol
IUPAC Name (6R,7R)-7-amino-3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;chloride
Standard InChI InChI=1S/C13H17N5O4S.ClH/c14-8-1-2-16(17(8)3-4-19)5-7-6-23-12-9(15)11(20)18(12)10(7)13(21)22;/h1-2,9,12,14,19H,3-6,15H2,(H,21,22);1H/t9-,12-;/m1./s1
Standard InChI Key BDEJQUUCUGYDNI-WYUVZMMLSA-N
Isomeric SMILES C1C(=C(N2[C@H](S1)[C@@H](C2=O)N)C(=O)O)C[N+]3=CC=C(N3CCO)N.[Cl-]
SMILES C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)C[N+]3=CC=C(N3CCO)N.[Cl-]
Canonical SMILES C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)C[N+]3=CC=C(N3CCO)N.[Cl-]

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19